molecular formula C28H29N5O2S B6564276 N-(4-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]amino}phenyl)-[1,1'-biphenyl]-4-sulfonamide CAS No. 946292-55-3

N-(4-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]amino}phenyl)-[1,1'-biphenyl]-4-sulfonamide

Cat. No. B6564276
CAS RN: 946292-55-3
M. Wt: 499.6 g/mol
InChI Key: GYRJCFIFKVAXAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of Imatinib, which is one of the most used therapeutic agents to treat leukemia . It specifically inhibits the activity of tyrosine kinases . This molecule has been structurally characterized only in the form of its piperazin-1-ium salt .


Synthesis Analysis

The compound can be synthesized from N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide . The product obtained was pale yellow color .


Molecular Structure Analysis

The molecule realizes an extended conformation and forms infinite H-bonded chains through its amide, amine, and pyrimidine groups . The dihedral angles between the piperidine and pyrimidine rings are 47.5 (1) and 10.3 (1)° .


Chemical Reactions Analysis

The compound can undergo various chemical reactions. For instance, it can be reduced with SnCl2·2H2O to afford 6-methyl-N1-(4-pyridin-3-yl-pyrimidin-2-yl)benzene-1,3-diamine .


Physical And Chemical Properties Analysis

The compound is a pale yellow powder . Its 1H-NMR and 13C-NMR spectra have been characterized .

Scientific Research Applications

Mechanism of Action

Target of Action

The primary target of this compound is tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, a process known as phosphorylation. This plays a significant role in several cellular processes, including cell signaling, growth, and division.

Mode of Action

The compound interacts with its target, the tyrosine kinases, by inhibiting their activity . It achieves this by binding to the kinase, thereby preventing it from transferring a phosphate group to a protein. This inhibition can lead to changes in cell signaling pathways, potentially affecting cell growth and division.

Biochemical Pathways

The compound’s inhibition of tyrosine kinases affects the phosphatidylinositol-3 kinase (PI3K) signaling pathway . This pathway is involved in cell proliferation, survival, and other cellular functions. By inhibiting tyrosine kinases, the compound can disrupt this pathway, leading to changes in these cellular processes.

Pharmacokinetics

The compound’s structure suggests it may form hydrogen-bonded chains through its amide, amine, and pyrimidine groups , which could influence its solubility and absorption

Result of Action

The inhibition of tyrosine kinases and the disruption of the PI3K signaling pathway can lead to changes in cell growth and division. This could potentially result in the inhibition of cancer cell proliferation, making this compound of interest for cancer treatment .

properties

IUPAC Name

N-[4-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)amino]phenyl]-4-phenylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H29N5O2S/c1-21-20-27(33-18-6-3-7-19-33)31-28(29-21)30-24-12-14-25(15-13-24)32-36(34,35)26-16-10-23(11-17-26)22-8-4-2-5-9-22/h2,4-5,8-17,20,32H,3,6-7,18-19H2,1H3,(H,29,30,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GYRJCFIFKVAXAD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC(=N1)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C4=CC=CC=C4)N5CCCCC5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H29N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

499.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]amino}phenyl)-[1,1'-biphenyl]-4-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.